NCI-14465

• Molecular Formula: C20H19ClN6
• Molecular Weight: 378.9 g/mol
• InChI: InChI=1S/C20H18N6.ClH/c1-13-6-9-16(10-7-13)22-19-24-18(21)25-20(26-19)23-17-11-8-14-4-2-3-5-15(14)12-17;/h2-12H,1H3,(H4,21,22,23,24,25,26);1H
• InChIKey: VXFFFBDPDNIKCU-UHFFFAOYSA-N

NCI-14465 Chemical Profile and Procurement Identifiers

NCI-14465 (CAS 1144534-31-5; molecular formula C20H18N6·ClH) is a synthetic small-molecule inhibitor of ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1), also designated as E‑3 in some primary research contexts . ENPP1 is a negative regulator of the cGAS‑STING innate immune pathway, hydrolyzing the endogenous STING agonist 2′,3′‑cGAMP. Consequently, inhibition of ENPP1 by NCI‑14465 potentiates cGAS‑STING signaling and has been validated as a tool compound for investigating host‑directed therapies in oncology and infectious disease research [1].

ENPP1/cGAS-STING signaling research with a host-specific mammalian tool probe

MLK1 kinase inhibition studies in prostate and pancreatic cancer models

Dual ENPP1/MLK1 pathway cross-talk exploration in immunology-oncology interfaces

• [1] Bishai, W. R., et al. (2024). A lead ENPP1 inhibitor, E‑3 (NCI‑14465), enhances cGAS‑STING signaling in primary human macrophages. (Manuscript details from library.cn). View Source

Why NCI-14465 Cannot Be Replaced with Alternative Inhibitors

The ENPP1 inhibitor class encompasses compounds with highly variable potency, selectivity, and cellular permeability. For instance, STF‑1084 is a cell‑impermeable ENPP1 inhibitor with a Ki of 0.11 µM , whereas other reported ENPP1 inhibitors achieve sub‑nanomolar IC50 values but may exhibit off‑target kinase inhibition or poor bioavailability [1]. NCI‑14465 occupies a distinct pharmacological niche: it is a cell‑permeable ENPP1 inhibitor with an IC50 of 26.4 µM that has been explicitly validated for functional enhancement of cGAS‑STING signaling in primary human macrophages in the presence of 2′,3′‑cGAMP [2]. Simple interchange with a more potent ENPP1 inhibitor could alter the cellular uptake kinetics, the magnitude of STING pathway activation, or introduce confounding off‑target effects, thereby compromising experimental reproducibility and mechanistic interpretation. Procurement of NCI‑14465 ensures continuity with the specific compound identity (E‑3) used in foundational studies of ENPP1‑dependent cGAS‑STING modulation.

Dual-target profile mismatch

Single-target ENPP1 or MLK1 probes cannot replicate the combined ENPP1/cGAS-STING and MLK1/MAPK pathway modulation of NCI-14465.

Moderate ENPP1 affinity context

Sub-nanomolar ENPP1 inhibitors may hyperactivate STING in certain models; NCI-14465’s modest IC50 provides a distinct, potentially titration-compatible activation window.

Pan-MLK inhibitor off-target differences

URMC-099 has reported LRRK2/ABL1 off-target activity; NCI-14465’s systemic off-target profile is less characterized, so substitution may confound MLK1-specific signaling interpretation.

• [1] Design, Synthesis, and Pharmacological Evaluation of Quinazoline and Quinoline Derivatives as Potent ENPP1 Inhibitors for Cancer Immunotherapy. (2024). Retrieved from https://scholar-cnki-net-443.webvpn.imac.edu.cn View Source
• [2] Bishai, W. R., et al. (2024). A lead ENPP1 inhibitor, E‑3 (NCI‑14465), enhances cGAS‑STING signaling in primary human macrophages. (Manuscript details from library.cn). View Source

Comparative Benchmarking Against Analogues and In-Class Candidates

Target Selectivity: ENPP1 vs. Bacterial CdnP

NCI-14465 inhibits ENPP1 enzymatic activity with an IC50 of 26.4 µM. This value was determined in a cell‑free biochemical assay . While more potent ENPP1 inhibitors exist (e.g., SR‑8541A with an IC50 of 1.4 nM [1]), NCI‑14465's micromolar potency is consistent with its utility as a validated tool compound for modulating the cGAS‑STING pathway in cellular assays, where higher concentrations may be required to overcome cellular barriers and achieve functional effects.

ENPP1 vs. CdnP selectivity

Head-to-head

ENPP1 IC50 = 26.4 μM; no CdnP inhibition.
Analog E-4: CdnP IC50 = 39.5 μM, no ENPP1 inhibition.

Clean host ENPP1 probe with no bacterial CdnP cross-reactivity

Recombinant enzymatic assay; E-4 is CdnP-selective.

Evidence Dimension	ENPP1 enzymatic inhibition (IC50)
Target Compound Data	26.4 µM
Comparator Or Baseline	SR-8541A (IC50 = 1.4 nM)
Quantified Difference	NCI-14465 is approximately 18,857‑fold less potent than SR‑8541A in enzymatic assays.
Conditions	Cell‑free biochemical assay

Why This Matters

Understanding the relative potency of NCI-14465 is critical for selecting the appropriate concentration range for cellular and in vivo studies, ensuring that the observed biological effects are attributable to ENPP1 inhibition rather than off-target activities.

• [1] Abstract LB-118: SR8541A is a potent inhibitor of ENPP1 and exhibits dendritic cell mediated antitumor activity. (2020). Retrieved from https://rcseng.ovidds.com View Source

ENPP1 Inhibitor Class Potency Gradient and Moderate Affinity Niche

In a key functional study, treatment of primary human macrophages with 2′,3′‑cGAMP in the presence of the lead ENPP1 inhibitor E‑3 (NCI‑14465) resulted in a validated increase in cGAS‑STING signaling [1]. This functional readout confirms that NCI‑14465 is cell‑permeable and effectively inhibits ENPP1‑mediated degradation of 2′,3′‑cGAMP in a physiologically relevant human primary cell system. In contrast, the cell‑impermeable ENPP1 inhibitor STF‑1084 (Ki = 0.11 µM) cannot access intracellular ENPP1 pools and would not be expected to produce the same functional enhancement in this assay.

ENPP1 potency niche

Class-level

IC50 = 26.4 μM
~388-fold less potent than STF-1623 (68 nM); ~240-fold less than STF-1084 (Ki,app 110 nM); ~22,000-fold less than Compound 27 (1.2 nM)

Moderate affinity niche supports partial ENPP1 inhibition window studies

Variable assay conditions; recombinant ENPP1 data.

Evidence Dimension	Functional enhancement of cGAS-STING signaling
Target Compound Data	Validated increase in signaling (qualitative/quantitative data not fully specified in available abstract)
Comparator Or Baseline	STF-1084 (cell‑impermeable, expected no effect in this cellular context)
Quantified Difference	Qualitative functional activity vs. expected inactivity
Conditions	Primary human macrophages exposed to 2′,3′‑cGAMP

Why This Matters

This functional validation provides a critical differentiator for researchers seeking a cell‑permeable ENPP1 inhibitor with confirmed activity in primary human immune cells, directly relevant to studies of tumor immunology and host‑directed therapies.

• [1] Bishai, W. R., et al. (2024). A lead ENPP1 inhibitor, E‑3 (NCI‑14465), enhances cGAS‑STING signaling in primary human macrophages. (Manuscript details from library.cn). View Source

Kinome-Wide Selectivity vs. URMC-099 in Prostate Cancer

NCI-14465 is a cell‑permeable ENPP1 inhibitor, as evidenced by its functional activity in primary human macrophages [1]. In contrast, STF‑1084 is explicitly described as a cell‑impermeable ENPP1 inhibitor with an apparent Ki of 0.11 µM . This difference in cellular access is a critical determinant of experimental utility. While STF‑1084 may be suitable for in vitro biochemical assays, only cell‑permeable inhibitors like NCI‑14465 can modulate intracellular ENPP1 activity and influence the cGAS‑STING pathway in living cells.

MLK1 cellular profile vs. URMC-099

Cross-study comparable

NCI-14465 (10 μM, 3 d): suppressed proliferation in LNCaP, C4-2, DU145, PC3
URMC-099: MLK1 IC50 19 nM; known LRRK2/ABL1 off-targets

Functional anti-proliferative profile in CRPC models; off-target kinase context differs

Prostate cancer cell line panels; cross-study interpretation.

Evidence Dimension	Cell permeability
Target Compound Data	Cell‑permeable (confirmed by functional cellular assay)
Comparator Or Baseline	STF-1084 (cell‑impermeable)
Quantified Difference	Qualitative difference in permeability
Conditions	Cellular assay in primary human macrophages

Why This Matters

Researchers conducting cell‑based or in vivo experiments must select a cell‑permeable ENPP1 inhibitor to observe pathway modulation. NCI-14465's validated permeability profile makes it a suitable tool for such applications, unlike cell‑impermeable alternatives.

• [1] Bishai, W. R., et al. (2024). A lead ENPP1 inhibitor, E‑3 (NCI‑14465), enhances cGAS‑STING signaling in primary human macrophages. (Manuscript details from library.cn). View Source

High-Value Research Applications for NCI-14465

ENPP1-Mediated cGAS-STING Signaling in Macrophages

NCI-14465 is ideally suited for ex vivo experiments investigating the role of ENPP1 in regulating cGAS-STING signaling in primary human macrophages. Its validated functional activity in this specific cellular context [1] ensures that researchers can reliably modulate the pathway and assess downstream effects on innate immune gene expression, cytokine production, and anti-tumor or anti-microbial responses. This application is particularly relevant for target validation and mechanistic studies in immuno-oncology and infectious disease.

Castration-Resistant Prostate Cancer Growth Mechanisms

For any cell-based assay where modulation of intracellular ENPP1 activity is required, NCI-14465 is a preferred tool compound due to its confirmed cell permeability and functional activity [1]. Researchers should use NCI-14465 at concentrations informed by its IC50 of 26.4 µM, optimizing the dose to achieve maximal pathway activation without confounding cytotoxicity. This scenario includes studies in cancer cell lines, immune cells, and co-culture systems.

Tumor Microenvironment Regulation and Cancer Cachexia

NCI-14465 serves as a valuable reference compound for medicinal chemistry campaigns aimed at developing novel ENPP1 inhibitors with improved potency or pharmacokinetic properties. Its well-defined ENPP1 inhibitory activity (IC50 = 26.4 µM) and functional validation in primary human cells [1] provide a benchmark for evaluating new chemical entities. Furthermore, studies utilizing NCI-14465 can help establish proof-of-concept for ENPP1 inhibition as a therapeutic strategy in cancer and infectious diseases.

Comparative Pharmacology Studies of ENPP1 Inhibitors

Given the diverse pharmacological profiles within the ENPP1 inhibitor class, NCI-14465 can be employed in head-to-head comparative studies to delineate the effects of cell permeability and potency on biological outcomes. By comparing NCI-14465 (cell-permeable, IC50 26.4 µM) with a cell-impermeable inhibitor like STF-1084 (Ki 0.11 µM) , researchers can dissect the relative contributions of extracellular vs. intracellular ENPP1 pools to cGAS-STING pathway regulation.

Application

Selection Property

Validation Focus

ENPP1/cGAS-STING signaling studies

Moderate ENPP1 inhibition window for pathway titration

Extracellular cGAMP-STING axis validation in macrophages

Prostate cancer cell signaling (CRPC models)

AR-independent anti-proliferative profile across CRPC lines

MAPK-driven signaling endpoint differentiation

Pancreatic cancer cachexia model studies

In vivo tumor and cachexia endpoint response

Host-tumor metabolic interface monitoring

• [1] Bishai, W. R., et al. (2024). A lead ENPP1 inhibitor, E‑3 (NCI‑14465), enhances cGAS‑STING signaling in primary human macrophages. (Manuscript details from library.cn). View Source